Cas no 19764-30-8 (N-Acetyl-R-leucine)

N-Acetyl-R-leucine structure
N-Acetyl-R-leucine structure
Product Name:N-Acetyl-R-leucine
CAS No:19764-30-8
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD00066069
CID:51379
PubChem ID:1241420
Update Time:2025-04-18

N-Acetyl-R-leucine Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-D-leucine
    • Ac-D-Leu-OH
    • N-Ac-D-Leu
    • N-Acetyl-R-leucine
    • (R)-2-Acetamido-4-methylpentanoic acid
    • (R)-N-acetyl-leucine
    • 2,N-Acetyl-D-leucine
    • D-leucine,N-acetyl
    • N-Ac-D-leucine
    • N-Acethy-D-leucine
    • N-Acetyl-D-leucin
    • N-Acetyle-D-Leucine
    • N-acetylleucin
    • 2-(Acetylamino)-4-methylpentanoic acid
    • AC-D-LEUCINE
    • Ace-D-Leu-OH
    • N-Ac-D-Leu-OH
    • ACETYL-D-LEUCINE
    • D-leucine, N-acetyl-
    • (2R)-2-acetamido-4-methylpentanoic acid
    • 91WU82GA22
    • Acetylleucine, D-
    • Acetylleucine, (R)-
    • Leucine, N-acetyl-, D-
    • PubChem6386
    • N-acetyl-(D)-leucine
    • KSC174Q4J
    • WXNXCEHXYPACJF-SSDOTTSWSA-N
    • MDL： MFCD00066069
    • Inchi： 1S/C8H15NO3/c1-5(2)4-7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t7-/m1/s1
    • InChI Key： WXNXCEHXYPACJF-SSDOTTSWSA-N
    • SMILES： OC([C@@H](CC(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 173.10500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.069
  • Melting Point: 176-177C
  • Boiling Point: 369.7℃ at 760 mmHg
  • Flash Point: 177.4℃
  • Refractive Index: 23 ° (C=4, EtOH)
  • PSA: 66.40000
  • LogP: 1.01270
  • Solubility: Not determined

N-Acetyl-R-leucine Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：−20°C

N-Acetyl-R-leucine Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-R-leucine Pricemore >>

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N-Acetyl-R-leucine Production Method

N-Acetyl-R-leucine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19764-30-8)N-Acetyl-R-leucine
Order Number:A20910
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:10
Price ($):157.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19764-30-8)N-Acetyl-D-leucine
Order Number:sfd7992
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19764-30-8)N-Acetyl-D-leucine
Order Number:LE9041
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com

N-Acetyl-R-leucine Related Literature

Related Categories

19764-30-8 (N-Acetyl-R-leucine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:19764-30-8)N-Acetyl-R-leucine
A20910
Purity:99%
Quantity:500g
Price ($):157.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:19764-30-8)N-Acetyl-D-leucine
sfd7992
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email